Cas no 2089548-96-7 ((2E)-3-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]prop-2-enoic acid)

• Product Name: (2E)-3-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]prop-2-enoic acid
• CAS No: 2089548-96-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5722580
• PubChem ID: 122240700
• Update Time: 2025-05-23

(2E)-3-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2089548-96-7
• AKOS040813914
• (E)-3-[1-(oxolan-3-yl)pyrazol-4-yl]prop-2-enoic acid
• F2147-7349
• (2E)-3-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]prop-2-enoic acid
• 2-Propenoic acid, 3-[1-(tetrahydro-3-furanyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C10H12N2O3/c13-10(14)2-1-8-5-11-12(6-8)9-3-4-15-7-9/h1-2,5-6,9H,3-4,7H2,(H,13,14)/b2-1+
• InChI Key： VDHXTLLVZQQHPY-OWOJBTEDSA-N
• SMILES： O1CCC(C1)N1C=C(/C=C/C(=O)O)C=N1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 426.2±40.0 °C(Predicted)
• pka: 4.11±0.10(Predicted)

Additional information on (2E)-3-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]prop-2-enoic acid

Compound CAS No 2089548-96-7: A Comprehensive Overview

The compound (2E)-3-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]prop-2-enoic acid (CAS No 2089548-96-7) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of organic compounds known as enoic acids, which are characterized by the presence of an α,β-unsaturated carboxylic acid group. The molecule's structure is further enriched by the presence of a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring in this compound is substituted with an oxolan-3-yl group, adding complexity to its molecular architecture.

The oxolan group, also known as a tetrahydrofuran (THF) ring, is a five-membered cyclic ether. Its presence in the molecule contributes to the overall stability and reactivity of the compound. The pyrazole ring, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable component in drug design and material science. The combination of these structural elements in (2E)-3-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]prop-2-en oic acid makes it a promising candidate for further research and development.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The enoic acid group is known to exhibit biological activity, particularly in modulating enzyme activity and receptor binding. The pyrazole ring further enhances these properties by providing additional sites for interaction with biological molecules. Researchers have explored the use of this compound as a lead molecule for developing new drugs targeting various diseases, including cancer and inflammatory conditions.

In addition to its biological applications, (2E)-3-[1-(oxolan -3 -yl ) -1H-pyrazol -4 - yl ] prop -2 -enoic acid has shown promise in the field of materials science. Its unique structure allows for the formation of stable complexes with metal ions, making it a potential candidate for use in catalysis and sensor technology. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, paving the way for its large-scale production and application.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have developed innovative methods to optimize the yield and purity of this compound, ensuring its suitability for both laboratory and industrial applications. These methods often involve the use of transition metal catalysts and advanced reaction techniques, such as microwave-assisted synthesis and continuous flow chemistry.

One of the most exciting aspects of (2E)-3-[1-(oxolan -3 -yl ) -1H-pyrazol -4 - yl ] prop -2 -enoic acid is its versatility as an intermediate in organic synthesis. Its ability to undergo various transformations makes it a valuable building block for constructing more complex molecules. For instance, it can be used as a precursor for synthesizing bioactive compounds with improved pharmacokinetic properties.

Recent research has also focused on understanding the biodegradation and environmental impact of this compound. As concerns about sustainability grow, there is increasing interest in developing eco-friendly chemical processes that minimize waste and reduce environmental harm. Studies have shown that this compound can be effectively degraded under specific conditions, making it a more sustainable option compared to traditional chemicals.

In conclusion, (2E)-3-[1-(oxolan -3 -yl ) -1H-pyrazol -4 - yl ] prop -2 -enoic acid (CAS No 2089548-96-7) is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific discoveries. As research continues to uncover its full potential, this compound is expected to contribute significantly to fields ranging from medicine to materials science.